Cas no 85153-51-1 (methyl 2-(2-amino-1,3-thiazol-4-yl)-2-(N-hydroxyimino)acetate)

methyl 2-(2-amino-1,3-thiazol-4-yl)-2-(N-hydroxyimino)acetate structure
85153-51-1 structure
Product Name:methyl 2-(2-amino-1,3-thiazol-4-yl)-2-(N-hydroxyimino)acetate
CAS No:85153-51-1
MF:C6H7N3O3S
MW:201.203079462051
CID:887399
PubChem ID:7264816
Update Time:2025-04-19

methyl 2-(2-amino-1,3-thiazol-4-yl)-2-(N-hydroxyimino)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-amino-alpha-(hydroxyimino)thiazol-4-acetate
    • methyl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-hydroxyiminoacetate
    • methyl 2-(2-amino-1,3-thiazol-4-yl)-2-(N-hydroxyimino)acetate
    • AKOS024349257
    • EINECS 285-832-4
    • SCHEMBL10546325
    • methyl (2Z)-(2-amino-1,3-thiazol-4-yl)(hydroxyimino)ethanoate
    • 85153-51-1
    • Inchi: 1S/C6H7N3O3S/c1-12-5(10)4(9-11)3-2-13-6(7)8-3/h2,11H,1H3,(H2,7,8)/b9-4-
    • InChI Key: PLRLPASADYABSQ-WTKPLQERSA-N
    • SMILES: S1C(N)=NC(=C1)/C(/C(=O)OC)=N/O

Computed Properties

  • Exact Mass: 282.07895
  • Monoisotopic Mass: 282.07895
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 11
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.65
  • Boiling Point: 425.1°C at 760 mmHg
  • Flash Point: 210.9°C
  • Refractive Index: 1.688

methyl 2-(2-amino-1,3-thiazol-4-yl)-2-(N-hydroxyimino)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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